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Compound of Interest

Compound Name: Gallium citrate ga-67

Cat. No.: B1221372

For researchers, scientists, and drug development professionals, the safe handling and
disposal of radioactive materials like Gallium citrate Ga-67 are paramount. Adherence to
established protocols not only ensures personnel safety but also maintains regulatory
compliance. This guide provides a comprehensive overview of the necessary procedures for
the proper disposal of Gallium citrate Ga-67, focusing on safety, regulatory adherence, and
operational logistics.

Gallium-67 (Ga-67) is a gamma-emitting radionuclide primarily used in nuclear medicine for
imaging tumors and infections.[1] Its relatively short half-life is a key factor in its waste
management strategy, which primarily involves decay-in-storage.

Key Properties of Gallium-67

Understanding the physical and biological characteristics of Ga-67 is fundamental to its safe
handling and disposal. The following table summarizes its key quantitative data.
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Property Value
Physical Half-Life 78.3 hours (3.26 days)[1][2][3][4]
Decay Mode Electron Capture[1][4]

93 keV (39%), 185 keV (21%), 300 keV (17%),

Principal Gamma Emissions
394 keV (4.7%)[1][3]

1.1 R/hr per mCi at 1 cm[5]; 1.6 R/mCi-hour at 1

Specific Gamma Constant
cm[6]

Biological Half-Life 25 days[7]

After 7 days, ~65% is retained in the body.
Excretion (Human) Approximately 26% is excreted in urine and 9%
in stools.[8][9]

Standard Disposal Protocol: Decay-in-Storage

The primary method for disposing of Ga-67 waste is "decay-in-storage.” This process involves
securely storing the radioactive waste for a sufficient period to allow its radioactivity to decay to
negligible, background levels. The general rule of thumb is to store the waste for at least 10
half-lives. For Ga-67, this equates to approximately 33 days.

Step-by-Step Disposal Procedure

o Waste Segregation:

o At the point of generation, immediately segregate Ga-67 waste from non-radioactive
waste.

o Further separate the radioactive waste into distinct streams:

» Solid Waste: Includes contaminated personal protective equipment (PPE) such as
gloves and lab coats, absorbent paper, and empty vials.[10]

» Liquid Waste: Aqueous solutions, scintillation fluids (if used). Note: Sewerage disposal
may be permissible for some aqueous waste but requires specific authorization from the
Radiation Safety Officer (RSO) and must comply with local regulations.[10]
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» Sharps: Contaminated needles, syringes, and pipettes must be placed in a designated,
puncture-proof sharps container.[10]

Packaging and Labeling:

o Use durable, leak-proof containers appropriate for the waste type. Solid waste should be
collected in plastic bags within a solid container.[3][10]

o Clearly label each waste container with a "Caution: Radioactive Material" sign.[11]

o The label must include: the radionuclide (Gallium-67), the estimated activity on a specific
date, the container's contents, and the date the container was sealed.

Storage:

o Transfer the sealed and labeled containers to a designated and secured radioactive waste
storage area. This area must be properly shielded (e.g., with lead bricks) to minimize
radiation exposure to personnel.[5][8]

o Access to this area should be restricted to authorized personnel.
o Maintain a detailed log of all waste added to the storage area.
Decay Period:

o Store the waste for a minimum of 10 half-lives (approximately 33 days for Ga-67). This
allows the activity to decay to less than 0.1% of its original level.

Verification of Decay:

o After the decay period, use a low-energy gamma radiation survey meter (such as a Nal
scintillation detector or a pancake GM detector) to monitor the external surface of each
waste container.[8]

o Before disposal, ensure that the radiation levels are indistinguishable from background
radiation.

Final Disposal:
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o Once the waste's radioactivity has decayed to background levels, the radioactive material
labels must be defaced or removed to prevent confusion.[10]

o The now-decayed waste can be disposed of as normal waste. It is crucial to consider any
other hazardous properties (e.g., chemical, biological) of the waste. For example, waste
that also has biohazardous properties must be disposed of following institutional

biohazardous waste procedures.

All procedures involving radioactive materials must be conducted in compliance with
regulations set forth by national and state agencies, such as the Nuclear Regulatory
Commission (NRC) in the United States.[12] Always consult with your institution's Radiation
Safety Officer (RSO) for specific guidance and to ensure compliance with your site's license.[5]

[6]

Operational Workflow for Ga-67 Disposal

The following diagram illustrates the logical steps and decision points in the decay-in-storage
workflow for Gallium-67 waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://uwm.edu/safety-health/radioactive-waste-disposal/
https://tsapps.nist.gov/srmext/msds/4416L-MSDS.pdf
https://www.lantheus.com/assets/gallium-67-citrate-oct15-2015-3-1.pdf
https://www.curiumpharma.com/wp-content/uploads/2018/05/SDS-US-English-GALLIUM-CITRATE-GA-67.Curium.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation & Segregation

Ga-67 Waste Generated

Segregate by Waste Type

v Verification & Final Disposal

Sharps (needles, pipettes)

v

Solid Waste (PPE, paper)

A4

Liquid Waste (aqueous) >| Survey Waste with Radiation Meter

Waste Proci’ssing & Storage

Place in Labeled Sharps Container

Package in Labeled Bag/Container Package in Labeled, Sealed Container Radioactivity > Background?

Transfer to Shielded
Radioactive Storage Area

Continue Storage & Re-Survey Later

| Obliterate Radioactive Labels

Dispose as Normal Waste
(e.g., Biohazardous, Chemical, Trash)

h J

Store for Decay |»—
(Minimum 10 Half-Lives)

Click to download full resolution via product page

Caption: Workflow for the decay-in-storage disposal of Gallium-67 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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